Cas no 89450-16-8 (Octanoic acid, 2-ethynyl-)

• Product Name: Octanoic acid, 2-ethynyl-
• CAS No: 89450-16-8
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 600014
• PubChem ID: 13182636
• Update Time: 2025-04-19

Octanoic acid, 2-ethynyl- Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 2-ethynyl-
• 2-ethynyloctanoic acid
• 89450-16-8
• DTXSID90525358

• Inchi： 1S/C10H16O2/c1-3-5-6-7-8-9(4-2)10(11)12/h2,9H,3,5-8H2,1H3,(H,11,12)
• InChI Key： GZAALUFCIVXKEV-UHFFFAOYSA-N
• SMILES： OC(C(C#C)CCCCCC)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų